Cas no 2228162-91-0 (3-(6-bromopyridin-3-yl)butan-1-amine)

• Product Name: 3-(6-bromopyridin-3-yl)butan-1-amine
• CAS No: 2228162-91-0
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 6004816
• PubChem ID: 165641307
• Update Time: 2025-11-05

3-(6-bromopyridin-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-bromopyridin-3-yl)butan-1-amine
• 2228162-91-0
• EN300-1905439

• Inchi： 1S/C9H13BrN2/c1-7(4-5-11)8-2-3-9(10)12-6-8/h2-3,6-7H,4-5,11H2,1H3
• InChI Key： FONMGIHIEAEHKR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(C)CCN

Computed Properties

• Exact Mass: 228.02621g/mol
• Monoisotopic Mass: 228.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(6-bromopyridin-3-yl)butan-1-amine

Comprehensive Overview of 3-(6-bromopyridin-3-yl)butan-1-amine (CAS No. 2228162-91-0): Properties, Applications, and Industry Relevance

3-(6-bromopyridin-3-yl)butan-1-amine (CAS No. 2228162-91-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is characterized by its unique molecular structure, combining a 6-bromopyridin-3-yl moiety with a butylamine chain. The presence of both bromine and amine functional groups makes this compound a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

In recent years, the demand for pyridine-based compounds has surged due to their widespread applications in drug discovery and material science. Researchers are increasingly focusing on brominated heterocycles like 3-(6-bromopyridin-3-yl)butan-1-amine for their potential in creating novel kinase inhibitors and central nervous system (CNS) targeting agents. The compound's CAS No. 2228162-91-0 serves as a crucial identifier in patent literature and regulatory documentation, highlighting its importance in proprietary chemical development.

The synthesis of 3-(6-bromopyridin-3-yl)butan-1-amine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern green chemistry approaches are being explored to optimize its production, addressing growing concerns about sustainable chemical manufacturing. This aligns with current industry trends where environmental impact reduction is a key consideration for fine chemical synthesis.

Analytical characterization of CAS No. 2228162-91-0 employs advanced techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical parameters for its use in high-value chemical applications. The bromine atom at the 6-position of the pyridine ring offers an excellent handle for further cross-coupling reactions, making this intermediate particularly valuable in medicinal chemistry workflows.

From a commercial perspective, 3-(6-bromopyridin-3-yl)butan-1-amine represents a growing segment in the custom synthesis market. Chemical suppliers and contract research organizations (CROs) are expanding their catalogs to include such specialized building blocks, responding to the pharmaceutical industry's need for diverse chemical space exploration. The compound's price and availability fluctuate based on raw material costs and manufacturing scale, with current market analysis suggesting steady demand growth.

Regulatory aspects surrounding CAS No. 2228162-91-0 require careful consideration, particularly regarding REACH compliance and GMP standards when used in pharmaceutical applications. While not classified as hazardous under current regulations, proper laboratory safety protocols must be observed during handling, in line with standard practices for amine-containing compounds and brominated aromatics.

Future research directions for 3-(6-bromopyridin-3-yl)butan-1-amine may explore its potential in catalysis and material science applications, beyond its established role in life sciences. The compound's structural features suggest possible utility in developing organic electronic materials or as ligands in transition metal complexes. Such interdisciplinary applications could further elevate the importance of this bromopyridine derivative in advanced chemical research.

For researchers seeking detailed technical information about CAS No. 2228162-91-0, comprehensive spectral data and synthetic procedures are increasingly available through open-access chemistry databases and proprietary research publications. This reflects the broader trend of chemical data democratization in the scientific community, accelerating innovation in molecular design and discovery.